Cas no 78213-03-3 (6-Hydroxy-2-benzoxazolinone)

6-Hydroxy-2-benzoxazolinone is a heterocyclic organic compound featuring a benzoxazolinone core with a hydroxyl substituent at the 6-position. This compound is of interest in synthetic and medicinal chemistry due to its versatile reactivity, serving as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and biologically active molecules. Its structural framework allows for further functionalization, enabling the synthesis of derivatives with tailored properties. The hydroxyl group enhances its solubility in polar solvents, facilitating its use in aqueous or mixed-phase reactions. Additionally, its stability under mild conditions makes it a practical choice for laboratory-scale and industrial applications. Researchers value it for its role in developing novel compounds with potential therapeutic or agrochemical relevance.
6-Hydroxy-2-benzoxazolinone structure
6-Hydroxy-2-benzoxazolinone structure
Product name:6-Hydroxy-2-benzoxazolinone
CAS No:78213-03-3
MF:C7H5NO3
MW:151.119501829147
MDL:MFCD07369767
CID:566241
PubChem ID:24883955

6-Hydroxy-2-benzoxazolinone Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzoxazolone,6-hydroxy-
    • 6-HYDROXY BENZOXAZOL-2-ONE
    • 6-Hydroxy-2,3-dihydrobenzoxazol-2-one
    • 6-Hydroxy-2-benzoxazolinone
    • 6-Hydroxy-2(3H)-benzoxazolone
    • 6-hydroxy-3H-benzooxazol-2-one
    • 6-HYDROXYBENZO[D]OXAZOL-2(3H)-ONE
    • 6-hydroxybenzoxazol-2(3H)-one
    • 6-hydroxybenzoxazolin-2(3H)-one
    • 6-hydroxybenzoxazolinone
    • BS-24460
    • MFCD07369767
    • SCHEMBL241569
    • PD011912
    • AKOS022468224
    • NSC-603719
    • 6-Hydroxy-2-benzoxazolinone, 97%
    • 78213-03-3
    • XIYXDPMPFOQCFW-UHFFFAOYSA-N
    • 6-hydroxy-2-benz-oxazolinone
    • NSC603719
    • CCG-35345
    • 2(3H)-Benzoxazolone, 6-hydroxy-
    • CHEMBL2003971
    • FT-0691221
    • SCHEMBL17265862
    • Benzo[d]oxazole-2,6-diol
    • 6-Hydroxy-2-benzoxazolinone 97
    • DTXSID70228855
    • NCI60_004604
    • NCIMech_000107
    • CS-0315592
    • 6-hydroxy-3H-1,3-benzoxazol-2-one
    • 6-Hydroxy-1,3-benzoxazol-2(3H)-one
    • G84619
    • DB-350497
    • STL434344
    • MDL: MFCD07369767
    • Inchi: InChI=1S/C7H5NO3/c9-4-1-2-5-6(3-4)11-7(10)8-5/h1-3,9H,(H,8,10)
    • InChI Key: XIYXDPMPFOQCFW-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C=C1O)OC(=N2)O

Computed Properties

  • Exact Mass: 151.02700
  • Monoisotopic Mass: 151.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6Ų
  • XLogP3: 0.8

Experimental Properties

  • Melting Point: >300 °C (lit.)
  • PSA: 66.23000
  • LogP: 0.82670

6-Hydroxy-2-benzoxazolinone Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22; S24/25
  • Safety Term:22-24/25

6-Hydroxy-2-benzoxazolinone Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Hydroxy-2-benzoxazolinone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM525353-5g
6-Hydroxybenzo[d]oxazol-2(3H)-one
78213-03-3 97%
5g
$*** 2023-05-29
Apollo Scientific
OR919107-1g
6-Hydroxy-2-benzoxazolinone
78213-03-3 95%
1g
£125.00 2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1386262-250mg
Benzo[d]oxazole-2,6-diol
78213-03-3 97%
250mg
¥918.00 2024-07-28
Chemenu
CM525353-1g
6-Hydroxybenzo[d]oxazol-2(3H)-one
78213-03-3 97%
1g
$178 2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1386262-1g
Benzo[d]oxazole-2,6-diol
78213-03-3 97%
1g
¥1848.00 2024-07-28
A2B Chem LLC
AC63632-5g
6-Hydroxy-2-benzoxazolinone
78213-03-3 ≥ 99% (HPLC)
5g
$288.00 2024-04-19
eNovation Chemicals LLC
Y1055721-5g
6-hydroxy-3H-1,3-benzoxazol-2-one
78213-03-3 95%
5g
$630 2025-02-26
Apollo Scientific
OR919107-100mg
6-Hydroxy-2-benzoxazolinone
78213-03-3 95%
100mg
£36.00 2025-03-21
Apollo Scientific
OR919107-250mg
6-Hydroxy-2-benzoxazolinone
78213-03-3 95%
250mg
£79.00 2025-03-21
SHENG KE LU SI SHENG WU JI SHU
sc-233593-1 g
6-Hydroxy-2-benzoxazolinone,
78213-03-3 ≥97%
1g
¥760.00 2023-07-11

6-Hydroxy-2-benzoxazolinone Production Method

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